Cas no 1261439-87-5 (3-Chloro-2',4'-dibromopropiophenone)

• Product Name: 3-Chloro-2',4'-dibromopropiophenone
• CAS No: 1261439-87-5
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938549
• Update Time: 2025-11-01

3-Chloro-2',4'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2',4'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5H,3-4H2
• InChI Key： QDACJPKVYWEGEL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CCCl)=O)Br

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 3-Chloro-2',4'-dibromopropiophenone

Introduction to 3-Chloro-2',4'-dibromopropiophenone (CAS No: 1261439-87-5)

3-Chloro-2',4'-dibromopropiophenone, identified by its Chemical Abstracts Service (CAS) number 1261439-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a chloro and two bromo substituents on a propiophenone backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a benzene ring connected to a propionitrile group with chloro and bromo substituents at the 2' and 4' positions, provides a versatile platform for further functionalization and derivatization.

The synthesis of 3-Chloro-2',4'-dibromopropiophenone typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of bromine atoms at the 2' and 4' positions enhances the reactivity of the molecule, allowing for further modifications such as nucleophilic substitution or cross-coupling reactions. These transformations are crucial in pharmaceutical applications, where precise control over molecular structure is essential for achieving desired biological activities.

In recent years, 3-Chloro-2',4'-dibromopropiophenone has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it particularly useful in constructing complex molecules with potential applications in drug discovery. For instance, researchers have utilized this compound to synthesize derivatives with antimicrobial and anti-inflammatory properties. The presence of both chloro and bromo groups allows for selective functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

One of the most notable applications of 3-Chloro-2',4'-dibromopropiophenone is in the synthesis of biologically active molecules. The propiophenone core is a common scaffold in many pharmaceuticals due to its ability to form stable heterocyclic structures. By introducing halogen atoms, the compound becomes more amenable to further chemical manipulation, facilitating the development of new drug candidates. Additionally, the bromine atoms can serve as handles for palladium-catalyzed cross-coupling reactions, which are widely used in medicinal chemistry to construct complex molecular architectures.

Recent studies have highlighted the utility of 3-Chloro-2',4'-dibromopropiophenone in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The versatility of 3-Chloro-2',4'-dibromopropiophenone as a building block has enabled the creation of novel inhibitors with improved potency and selectivity.

The agrochemical industry has also shown interest in 3-Chloro-2',4'-dibromopropiophenone, particularly for its potential use in developing new pesticides and herbicides. The structural features of this compound allow for the design of molecules that can interact with biological targets in plants, offering solutions to pest resistance and improving crop yields. Furthermore, its halogenated nature enhances its stability under environmental conditions, making it a promising candidate for field applications.

In conclusion, 3-Chloro-2',4'-dibromopropiophenone (CAS No: 1261439-87-5) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for drug discovery and crop protection strategies. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow further.